Cas no 194032-17-2 (4-Methyl-5-nitroisoquinoline)

• Product Name: 4-Methyl-5-nitroisoquinoline
• CAS No: 194032-17-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD09753593
• CID: 116512
• PubChem ID: 22121929
• Update Time: 2025-04-18

4-Methyl-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,4-methyl-5-nitro-
• 4-Methyl-5-nitroisoquinoline
• 4-Methyl-5-nitroisoq
• 4-Methyl-5-nitro-isoquinoline
• Isoquinoline,4-methyl-5-nitro
• Isoquinoline, 4-methyl-5-nitro-
• MFCD09753593
• AKOS006327542
• RDIJVEJSTUYLCI-UHFFFAOYSA-N
• CS-D1260
• 194032-17-2
• A925176
• FT-0671932
• DTXSID10622616
• DS-19075
• C73692
• SCHEMBL6965924

• MDL： MFCD09753593
• Inchi： 1S/C10H8N2O2/c1-7-5-11-6-8-3-2-4-9(10(7)8)12(13)14/h2-6H,1H3
• InChI Key： RDIJVEJSTUYLCI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C=NC=C(C)C=21)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 2.97460

4-Methyl-5-nitroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives